1-(5-Chloro-2-methoxyphenyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]urea
• InChI: InChI=1S/C21H27ClN4O5S/c1-30-18-6-4-17(5-7-18)25-10-12-26(13-11-25)32(28,29)14-9-23-21(27)24-19-15-16(22)3-8-20(19)31-2/h3-8,15H,9-14H2,1-2H3,(H2,23,24,27)
• InChI Key: GOGOXIMYPSILNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)CCNC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H27ClN4O5S
• Molecular Weight: 483.0 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea is a useful research compound. Its molecular formula is C21H27ClN4O5S and its molecular weight is 482.98. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Chloro-2-methoxyphenyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Chloro-2-methoxyphenyl)-3-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study by Chandrasekhar et al. (2018) discusses the synthesis of new urea derivatives, including compounds similar to the one . These compounds were characterized by various spectroscopic methods and tested for antimicrobial and antioxidant activities, as well as for their potential in molecular docking studies (Chandrasekhar et al., 2018).

Antimicrobial Activities

• Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities. These compounds, related to the chemical structure , showed varying degrees of effectiveness against test microorganisms (Bektaş et al., 2007).

Application in Analytical Chemistry

• Wu et al. (1997) developed a new sulfonate reagent for analytical derivatization in liquid chromatography, which includes structural elements similar to the compound . This reagent was designed for sensitive detection and easy removal after derivatization (Wu et al., 1997).

Environmental Degradation Studies

• Choudhury et al. (2012) investigated the degradation of chlorimuron-ethyl, a compound structurally related to the one , by a fungus named Aspergillus niger. The study proposed a metabolic pathway for the degradation of chlorimuron-ethyl by this fungus (Choudhury et al., 2012).

Pharmaceutical Research

• Romero et al. (1994) discovered and synthesized a variety of analogues of a compound similar to the one for the inhibition of HIV-1 reverse transcriptase, highlighting its potential in pharmaceutical applications (Romero et al., 1994).

Receptor Antagonist Studies

• Yoon et al. (2008) prepared compounds structurally related to the one and evaluated them as 5-HT7 receptor antagonists, indicating their potential use in neurological research (Yoon et al., 2008).